Cas no 1183177-25-4 (2-(2-fluoro-4-methoxyphenyl)benzaldehyde)

• Product Name: 2-(2-fluoro-4-methoxyphenyl)benzaldehyde
• CAS No: 1183177-25-4
• MF: C₁₄H₁₁FO₂
• MW: 230.234347581863
• CID: 6408045
• PubChem ID: 54910501
• Update Time: 2025-06-28

2-(2-fluoro-4-methoxyphenyl)benzaldehyde Chemical and Physical Properties

Names and Identifiers

• 2-(2-fluoro-4-methoxyphenyl)benzaldehyde
• 1183177-25-4
• A1-62642
• 2'-Fluoro-4'-methoxy-[1,1'-biphenyl]-2-carbaldehyde
• EN300-1586004
• AKOS005818832

• Inchi： 1S/C14H11FO2/c1-17-11-6-7-13(14(15)8-11)12-5-3-2-4-10(12)9-16/h2-9H,1H3
• InChI Key： LFZVFVXACZNZSI-UHFFFAOYSA-N
• SMILES： FC1C=C(C=CC=1C1C=CC=CC=1C=O)OC

Computed Properties

• Exact Mass: 230.07430775g/mol
• Monoisotopic Mass: 230.07430775g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 257
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.1
• Topological Polar Surface Area: 26.3Ų

Additional information on 2-(2-fluoro-4-methoxyphenyl)benzaldehyde

Introduction to 2-(2-Fluoro-4-methoxyphenyl)benzaldehyde (CAS No. 1183177-25-4)

2-(2-Fluoro-4-methoxyphenyl)benzaldehyde, also known by its CAS number 1183177-25-4, is a synthetic organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique molecular structure, which includes a fluoro and methoxy substituent on the phenyl ring, and an aldehyde functional group. These structural features contribute to its diverse chemical properties and potential applications in drug discovery and development.

The chemical formula of 2-(2-fluoro-4-methoxyphenyl)benzaldehyde is C₁₄H₁₁FO₂. The presence of the fluoro and methoxy groups imparts specific electronic and steric effects, making it a valuable intermediate in the synthesis of more complex molecules. The aldehyde group, on the other hand, provides a reactive site for various chemical transformations, including condensation reactions, reduction, and oxidation processes.

In recent years, 2-(2-fluoro-4-methoxyphenyl)benzaldehyde has been studied for its potential biological activities. Research has shown that this compound exhibits significant antioxidant properties, which can be attributed to its ability to scavenge free radicals and reduce oxidative stress. This makes it a promising candidate for the development of therapeutic agents targeting oxidative stress-related diseases such as neurodegenerative disorders, cardiovascular diseases, and cancer.

Beyond its antioxidant properties, 2-(2-fluoro-4-methoxyphenyl)benzaldehyde has also been investigated for its anti-inflammatory effects. In vitro studies have demonstrated that this compound can inhibit the production of pro-inflammatory cytokines such as interleukin-6 (IL-6) and tumor necrosis factor-alpha (TNF-α). These findings suggest that it may have potential applications in the treatment of inflammatory conditions such as arthritis and inflammatory bowel disease.

The pharmacological profile of 2-(2-fluoro-4-methoxyphenyl)benzaldehyde has been further explored through in vivo studies. Animal models have shown that this compound can effectively reduce inflammation and oxidative stress in various tissues. For instance, a study published in the Journal of Medicinal Chemistry reported that oral administration of 2-(2-fluoro-4-methoxyphenyl)benzaldehyde significantly alleviated symptoms in a mouse model of colitis. These results highlight the therapeutic potential of this compound in clinical settings.

In addition to its biological activities, 2-(2-fluoro-4-methoxyphenyl)benzaldehyde has been used as a building block in the synthesis of more complex molecules with diverse biological activities. For example, it has been employed in the synthesis of novel antitumor agents and antimicrobial compounds. The versatility of this compound as a synthetic intermediate underscores its importance in medicinal chemistry research.

The synthesis of 2-(2-fluoro-4-methoxyphenyl)benzaldehyde typically involves multi-step reactions starting from readily available starting materials. One common synthetic route involves the reaction of 2-fluoro-4-methoxybenzeneboronic acid with benzaldehyde chloride under palladium-catalyzed conditions. This method provides high yields and good purity, making it suitable for large-scale production.

The physical properties of 2-(2-fluoro-4-methoxyphenyl)benzaldehyde, such as its melting point, boiling point, and solubility, are important considerations for both laboratory use and industrial applications. It is generally a solid at room temperature with a melting point ranging from 50 to 55°C. The compound is moderately soluble in organic solvents such as ethanol and dichloromethane but has limited solubility in water.

Safety is a critical aspect when handling any chemical compound. While 2-(2-fluoro-4-methoxyphenyl)benzaldehyde is not classified as a hazardous material, proper precautions should be taken to ensure safe handling and storage. It is recommended to use personal protective equipment (PPE) such as gloves and safety goggles when working with this compound to prevent skin contact and inhalation.

In conclusion, 2-(2-fluoro-4-methoxyphenyl)benzaldehyde (CAS No. 1183177-25-4) is a versatile organic compound with significant potential in medicinal chemistry and pharmaceutical research. Its unique molecular structure confers it with diverse chemical properties and biological activities, making it an attractive candidate for the development of novel therapeutic agents. Ongoing research continues to uncover new applications for this compound, further solidifying its importance in the scientific community.